Cas no 56844-11-2 (4-chloro-2-ethylthieno[2,3-d]pyrimidine)
56844-11-2 structure
Product Name:4-chloro-2-ethylthieno[2,3-d]pyrimidine
CAS No:56844-11-2
MF:C8H7ClN2S
MW:198.672579050064
CID:834656
PubChem ID:12225260
Update Time:2025-09-17
4-chloro-2-ethylthieno[2,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-ethylthieno[2,3-d]pyrimidine
- LogP
- thieno[2,3-d]pyrimidine, 4-chloro-2-ethyl-
- MFCD16250488
- SCHEMBL20659859
- 56844-11-2
- BS-49379
- AKOS005145974
- EN300-119172
- Z960269044
- CS-0224386
- F73669
- DTXSID90481263
-
- Inchi: 1S/C8H7ClN2S/c1-2-6-10-7(9)5-3-4-12-8(5)11-6/h3-4H,2H2,1H3
- InChI Key: PKCDEKLEICRQKQ-UHFFFAOYSA-N
- SMILES: ClC1=C2C=CSC2=NC(CC)=N1
Computed Properties
- Exact Mass: 198.00201
- Monoisotopic Mass: 198.0018471g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 54Ų
Experimental Properties
- Density: 1.377
- Boiling Point: 228 ºC
- Flash Point: 92 ºC
- Refractive Index: 1.658
- PSA: 25.78
4-chloro-2-ethylthieno[2,3-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C376835-10mg |
4-chloro-2-ethylthieno[2,3-d]pyrimidine |
56844-11-2 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C376835-50mg |
4-chloro-2-ethylthieno[2,3-d]pyrimidine |
56844-11-2 | 50mg |
$ 185.00 | 2022-04-01 | ||
| TRC | C376835-100mg |
4-chloro-2-ethylthieno[2,3-d]pyrimidine |
56844-11-2 | 100mg |
$ 295.00 | 2022-04-01 | ||
| Chemenu | CM151589-250mg |
4-chloro-2-ethylthieno[2,3-d]pyrimidine |
56844-11-2 | 97% | 250mg |
$*** | 2023-05-30 | |
| Chemenu | CM151589-500mg |
4-chloro-2-ethylthieno[2,3-d]pyrimidine |
56844-11-2 | 97% | 500mg |
$*** | 2023-05-30 | |
| Chemenu | CM151589-1g |
4-chloro-2-ethylthieno[2,3-d]pyrimidine |
56844-11-2 | 97% | 1g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | Y1228079-1g |
4-chloro-2-ethylthieno[2,3-d]pyrimidine |
56844-11-2 | 95% | 1g |
$210 | 2025-02-19 | |
| A2B Chem LLC | AG78790-100mg |
4-Chloro-2-ethylthieno[2,3-d]pyrimidine |
56844-11-2 | 98% | 100mg |
$26.00 | 2024-04-19 | |
| A2B Chem LLC | AG78790-250mg |
4-Chloro-2-ethylthieno[2,3-d]pyrimidine |
56844-11-2 | 98% | 250mg |
$58.00 | 2024-04-19 | |
| A2B Chem LLC | AG78790-1g |
4-Chloro-2-ethylthieno[2,3-d]pyrimidine |
56844-11-2 | 98% | 1g |
$172.00 | 2024-04-19 |
4-chloro-2-ethylthieno[2,3-d]pyrimidine Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:56844-11-2)4-chloro-2-ethylthieno[2,3-d]pyrimidine
Order Number:A15659
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):202.0
Email:sales@amadischem.com
4-chloro-2-ethylthieno[2,3-d]pyrimidine Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:56844-11-2)4-chloro-2-ethylthieno[2,3-d]pyrimidine
Purity:99%
Quantity:1g
Price ($):202.0